Cas no 861925-01-1 (1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-)
861925-01-1 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-
CAS No:861925-01-1
MF:C7H14N4S
MW:186.277859210968
CID:1844551
PubChem ID:9834146
Update Time:2025-04-21
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-
- starbld0039831
- CS-0360613
- STL582021
- 3-(Isopentylthio)-1H-1,2,4-triazol-5-amine
- 3-[(3-methylbutyl)thio]-1H-1,2,4-triazol-5-amine
- 3-[(3-methylbutyl)sulfanyl]-1H-1,2,4-triazol-5-amine
- ALBB-031849
- 3-(3-methylbutylsulfanyl)-1H-1,2,4-triazol-5-amine
- AKOS002681468
- 3-(ISOPENTYLSULFANYL)-1H-1,2,4-TRIAZOL-5-AMINE
- 861925-01-1
- LS-11614
- AKOS002559335
- MFCD08592473
- 5-(Isopentylthio)-1H-1,2,4-triazol-3-amine
-
- Inchi: 1S/C7H14N4S/c1-5(2)3-4-12-7-9-6(8)10-11-7/h5H,3-4H2,1-2H3,(H3,8,9,10,11)
- InChI Key: RMISFSPQPLRATK-UHFFFAOYSA-N
- SMILES: S(C1=NNC(N)=N1)CCC(C)C
Computed Properties
- Exact Mass: 186.09391764g/mol
- Monoisotopic Mass: 186.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 92.9Ų
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431283-250mg |
5-(Isopentylthio)-1H-1,2,4-triazol-3-amine |
861925-01-1 | 98% | 250mg |
¥1123.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431283-1g |
5-(Isopentylthio)-1H-1,2,4-triazol-3-amine |
861925-01-1 | 98% | 1g |
¥2592.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431283-5g |
5-(Isopentylthio)-1H-1,2,4-triazol-3-amine |
861925-01-1 | 98% | 5g |
¥10080.00 | 2024-07-28 |
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
861925-01-1 (1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent